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Compound of Interest

Compound Name:

Sodium 3-chloro-2-

hydroxypropanesulphonate

hemihydrate

CAS No.: 143218-48-8

Cat. No.: B130067

Get Quote

Sodium 3-chloro-2-hydroxypropanesulphonate (SCHS), often found in its stable hemihydrate

form, is a pivotal organosulfur compound whose strategic importance lies in its trifunctional

molecular architecture. Possessing a reactive chlorine atom, a hydroxyl group, and a

hydrophilic sulfonate group, SCHS serves as a highly versatile building block in advanced

chemical synthesis.[1] Its primary value is realized in its role as a precursor for a wide array of

specialty chemicals.[2]

Industrially, SCHS is a key starting material for the production of specialized anionic, cationic,

and zwitterionic surfactants used in detergents, personal care products, and industrial cleaners.

[2] In polymer science, it is employed to introduce ionic functionalities into polymer backbones,

enhancing properties like water dispersibility, thermal stability, and ionic conductivity for

applications in resins, coatings, and water treatment membranes. Furthermore, it finds utility in

the textile and paper industries as a component in antistatic agents and dispersants, and as an

intermediate in pharmaceutical and agrochemical manufacturing.[3] This guide provides a

comprehensive overview of the predominant synthesis methodology, grounded in fundamental

chemical principles and validated through established protocols.
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Core Synthesis Methodology: Nucleophilic Epoxide
Ring-Opening
The most prevalent and industrially viable method for synthesizing Sodium 3-chloro-2-

hydroxypropanesulphonate is the reaction between epichlorohydrin (ECH) and a sulfite source,

typically sodium bisulfite (NaHSO₃).[1][4][5] This reaction is a classic example of a nucleophilic

addition, where the epoxide ring of ECH is opened by the sulfite ion.

Reaction Mechanism and Causality
The underlying mechanism is initiated by the nucleophilic attack of the sulfur atom from the

bisulfite ion on one of the carbon atoms of the epoxide ring in epichlorohydrin. The epoxide ring

is strained and thus susceptible to ring-opening reactions. The carbon atoms adjacent to the

oxygen are electron-deficient (electrophilic) due to the electronegativity of the oxygen atom,

making them prime targets for nucleophiles. The reaction proceeds in an aqueous medium,

where sodium bisulfite provides the nucleophilic sulfite species. The process results in the

formation of a stable carbon-sulfur bond and the generation of a hydroxyl group, yielding the

target molecule.[1][6]
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Caption: Core reaction mechanism for SCHS synthesis.

Critical Parameters and Field-Proven Insights
Optimizing the synthesis of SCHS requires precise control over several key experimental

variables. The rationale behind these choices is crucial for maximizing yield, ensuring purity,

and maintaining process safety.
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Parameter Recommended Setting
Scientific Rationale &
Expert Insight

Primary Reactants
Epichlorohydrin (ECH) &

Sodium Bisulfite (NaHSO₃)

ECH provides the three-carbon

backbone with the chloro and

eventual hydroxyl groups.

NaHSO₃ is the most common

sulfonate source due to its

reactivity and availability.

Sodium metabisulfite can also

be used as it forms bisulfite in

water.[4][5]

Molar Ratio ~1:1 to 1:1.4 (NaHSO₃:ECH)

A slight excess of

epichlorohydrin may be used

to ensure complete

consumption of the bisulfite.[7]

However, some protocols use

a slight excess of bisulfite to

drive the reaction to

completion and minimize

residual ECH.[8]

Solvent Deionized Water

Water is the ideal solvent as it

readily dissolves the sodium

bisulfite salt and facilitates the

reaction in a single phase. It is

also non-flammable and cost-

effective.[4][5]

Reaction Temperature 70-90°C The reaction is exothermic.

Maintaining a temperature

around 80°C provides

sufficient activation energy for

a high reaction rate without

promoting significant side

reactions or product

decomposition.[4][5][9]

Vigorous agitation and
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controlled addition of ECH are

essential to dissipate heat.

Catalysis
Optional: Sodium Sulfite,

Phase-Transfer Catalysts

The addition of a small molar

percentage of sodium sulfite to

the bisulfite can significantly

accelerate the reaction and

lead to higher conversion rates

by buffering the system.[9] For

heterogeneous systems,

phase-transfer catalysts like

tetrabutylammonium bromide

(TBAB) can enhance the

reaction rate.[7][8]

ECH Addition Slow, Dropwise

Crucial for safety and

temperature management. The

exothermic nature of the ring-

opening requires slow addition

of ECH to the heated bisulfite

solution to prevent a runaway

reaction.[4][5]

Reaction Time 1-4 hours

Typically, ECH is added over

several hours, followed by an

additional stirring period to

ensure the reaction goes to

completion.[4][5] Microwave-

assisted synthesis can

dramatically reduce this time to

under 30 minutes.[7]

Validated Experimental Protocol
This protocol describes a standard laboratory-scale synthesis of Sodium 3-chloro-2-

hydroxypropanesulphonate. All operations involving epichlorohydrin must be conducted in a

well-ventilated chemical fume hood with appropriate personal protective equipment (PPE),

including safety goggles, a lab coat, and chemical-resistant gloves.
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Materials & Equipment
Epichlorohydrin (ECH), ≥99%

Sodium Bisulfite (NaHSO₃)

Deionized Water

Ethanol (for washing)

Three-neck round-bottom flask

Condenser

Dropping funnel

Magnetic stirrer with hotplate

Thermometer

Ice-water bath

Büchner funnel and vacuum flask

Step-by-Step Methodology
Reagent Preparation: In a three-neck flask equipped with a condenser, dropping funnel, and

thermometer, prepare an aqueous solution of sodium bisulfite. For a 1-mole scale reaction,

dissolve 104 g (1 mole) of sodium bisulfite in approximately 120 mL of deionized water.[4][5]

Heating: Begin stirring the solution and heat the mixture to approximately 80°C using the

hotplate.[4][5]

Epichlorohydrin Addition: Once the temperature is stable, slowly add 93 g (1 mole) of

epichlorohydrin dropwise from the dropping funnel over a period of about 3 hours. Maintain

vigorous stirring and use an ice-water bath as needed to keep the reaction temperature

stable at ~80°C.[4][5]
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Reaction Completion: After the addition is complete, continue to stir the mixture at 80°C for

an additional hour to ensure maximum conversion.[4][5]

Crystallization and Isolation: Turn off the heat and allow the mixture to cool slowly to room

temperature (~20°C). As it cools, the solid product will crystallize out of the solution. The

flask can be placed in an ice-water bath to maximize precipitation.[4][8]

Filtration and Washing: Filter the solid product using a Büchner funnel under vacuum. Wash

the collected crystals with cold ethanol to remove any unreacted starting materials and

water-soluble impurities.[8]

Drying: Dry the white crystalline product in a vacuum oven at a moderate temperature to

obtain Sodium 3-chloro-2-hydroxypropanesulphonate, which may be in its hemihydrate form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b130067?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/3-chloro-2-hydroxypropanesulfo-dic60337.html
https://www.pengnuochemical.com/sodium-3-chloro-2-hydroxypropanesulfonate/
https://www.pengnuochemical.com/sodium-3-chloro-2-hydroxypropanesulfonate/
https://riverlandtrading.com/chemical-supplier-126-83-0/sodium-3-chloro-2-hydroxypropane-sulfonate-distributor-735.aspx
https://riverlandtrading.com/chemical-supplier-126-83-0/sodium-3-chloro-2-hydroxypropane-sulfonate-distributor-735.aspx
https://www.chemicalbook.com/synthesis/3-chloro-2-hydroxypropanesulfonic-acid-sodium-salt.htm
https://www.chemicalbook.com/synthesis/3-chloro-2-hydroxypropanesulfonic-acid-sodium-salt.htm
https://prepchem.com/3-chloro-2-hydroxypropylsulfonic-acid-sodium-salt/
https://www.e3s-conferences.org/articles/e3sconf/pdf/2020/73/e3sconf_acic2020_03012.pdf
https://www.researchgate.net/publication/297142701_Synthesis_of_sodium_3-chloro-2-hydroxy_propanesulfonate_under_microwave_irradiation
https://patents.google.com/patent/CN105585513A/en
https://patents.google.com/patent/CN105585513A/en
https://patents.google.com/patent/US3239560A/en
https://patents.google.com/patent/US3239560A/en
https://www.benchchem.com/product/b130067/docs#introduction-the-strategic-importance-of-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b130067/docs#introduction-the-strategic-importance-of-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b130067/docs#introduction-the-strategic-importance-of-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b130067/docs#introduction-the-strategic-importance-of-a-versatile-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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